Cas no 1594882-09-3 (1-Heptene, 3-(chloromethyl)-3,6-dimethyl-)

• Product name: 1-Heptene, 3-(chloromethyl)-3,6-dimethyl-
• CAS No: 1594882-09-3
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5284271

1-Heptene, 3-(chloromethyl)-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 3-(chloromethyl)-3,6-dimethyl-

• Inchi： 1S/C10H19Cl/c1-5-10(4,8-11)7-6-9(2)3/h5,9H,1,6-8H2,2-4H3
• InChI Key： XCMRPVALBWSXPS-UHFFFAOYSA-N
• SMILES： C=CC(CCl)(C)CCC(C)C

Additional information on 1-Heptene, 3-(chloromethyl)-3,6-dimethyl-

Comprehensive Analysis of 1-Heptene, 3-(chloromethyl)-3,6-dimethyl- (CAS No. 1594882-09-3): Properties, Applications, and Industry Insights

The chemical compound 1-Heptene, 3-(chloromethyl)-3,6-dimethyl- (CAS No. 1594882-09-3) is a specialized organic molecule that has garnered significant attention in industrial and research applications. Characterized by its unique molecular structure, this compound belongs to the family of substituted alkenes, featuring a chloromethyl group and two methyl substituents at the 3rd and 6th positions. Its versatile reactivity and functional groups make it a valuable intermediate in synthetic chemistry, particularly in the production of fine chemicals, polymers, and specialty materials.

In recent years, the demand for 3-(chloromethyl)-3,6-dimethyl-1-heptene has surged due to its role in advanced material science. Researchers and manufacturers are increasingly exploring its potential in creating high-performance additives, lubricants, and coatings. The compound's ability to act as a building block for more complex structures aligns with the growing trend toward sustainable chemistry and green synthesis. As industries prioritize eco-friendly alternatives, 1594882-09-3 has emerged as a candidate for reducing environmental impact in chemical processes.

One of the most frequently asked questions about 1-Heptene, 3-(chloromethyl)-3,6-dimethyl- revolves around its synthesis and purification methods. The compound is typically synthesized through controlled reactions involving olefin metathesis or alkylation techniques, ensuring high yield and purity. Advanced analytical tools like GC-MS and NMR spectroscopy are employed to verify its structural integrity, a critical step for applications requiring precise molecular specifications. These methodologies are often highlighted in academic literature and patent filings, reflecting the compound's importance in innovation-driven sectors.

The industrial applications of CAS No. 1594882-09-3 extend to the pharmaceutical and agrochemical sectors, where it serves as a precursor for bioactive molecules. Its chloromethyl functionality enables facile derivatization, making it a preferred choice for designing novel compounds with tailored properties. For instance, it has been investigated in the development of crop protection agents and pharmaceutical intermediates, addressing global challenges such as food security and healthcare advancements. This versatility positions the compound as a key player in interdisciplinary research.

From a market perspective, the supply chain for 3,6-dimethyl-3-(chloromethyl)-1-heptene is influenced by factors like raw material availability and regulatory compliance. Companies specializing in fine chemicals often emphasize quality control and safety protocols to meet international standards such as REACH and FDA guidelines. Additionally, the rise of digital chemistry platforms has streamlined procurement processes, enabling researchers to access this compound with greater efficiency. These developments resonate with the broader shift toward digital transformation in the chemical industry.

In conclusion, 1-Heptene, 3-(chloromethyl)-3,6-dimethyl- (CAS No. 1594882-09-3) represents a compelling case study in modern chemical innovation. Its structural features, coupled with its broad applicability, underscore its relevance in both academic and industrial settings. As sustainability and technological advancements continue to shape the chemical landscape, this compound is poised to play a pivotal role in future breakthroughs. For professionals seeking reliable data or procurement options, understanding its properties and market dynamics is essential for leveraging its full potential.